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Compound of Interest

Compound Name: Aspartocin D

Cat. No.: B10823673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

lyophilized Aspartocin D, a lipopeptide antibiotic. The information is intended to ensure the

integrity and optimal performance of the compound in research and development applications.

Product Information
Aspartocin D is a cyclic lipopeptide antibiotic with potent activity against a range of Gram-

positive bacteria, including clinically relevant strains. Its mechanism of action involves the

inhibition of bacterial cell wall synthesis and disruption of the cell membrane. The antibiotic

activity of Aspartocin D is calcium-dependent.

Table 1: Chemical and Physical Properties of Aspartocin D
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Property Value Reference

CAS Number 1211953-97-7 [1]

Molecular Formula C₅₇H₈₉N₁₃O₂₀ [1]

Formula Weight 1276.4 g/mol [1]

Appearance
White to off-white lyophilized

powder
[2]

Purity ≥85% [1]

Storage and Stability
Proper storage of lyophilized Aspartocin D is critical to maintain its stability and biological

activity.

Table 2: Recommended Storage Conditions and Stability

Form
Storage
Temperature

Shelf Life
Special
Consideration
s

Reference

Lyophilized -20°C ≥ 4 years

Keep tightly

sealed and

protected from

moisture and

light.

[1]

Reconstituted

Stock Solution
-20°C Up to 3-4 months

Aliquot to avoid

repeated freeze-

thaw cycles.

General Peptide

Guidelines

Reconstituted

Stock Solution
4°C Up to 1-2 weeks

For short-term

use.

General Peptide

Guidelines

Note: The stability of reconstituted solutions can be influenced by the solvent, pH, and

presence of proteases. For sensitive assays, it is recommended to use freshly prepared

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/23143/aspartocin-d
https://www.caymanchem.com/product/23143/aspartocin-d
https://www.caymanchem.com/product/23143/aspartocin-d
https://www.acgpubs.org/RNP/2010/Volume%204/Issue%201/16-RNP-1001-182.pdf
https://www.caymanchem.com/product/23143/aspartocin-d
https://www.benchchem.com/product/b10823673?utm_src=pdf-body
https://www.caymanchem.com/product/23143/aspartocin-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions or to conduct a stability study for your specific conditions.

Handling and Reconstitution
Lyophilized peptides are often hygroscopic and should be handled with care to prevent

degradation.

Handling Lyophilized Powder
Before opening, allow the vial of lyophilized Aspartocin D to equilibrate to room temperature

in a desiccator. This minimizes the condensation of moisture onto the powder.

Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.

Weigh the desired amount of powder quickly in a clean, controlled environment.

Reseal the vial tightly and store it under the recommended conditions.

Reconstitution Protocol
Aspartocin D is soluble in several organic solvents.[1] The choice of solvent will depend on the

experimental requirements.

Recommended Solvents:

Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Ethanol

Methanol

Protocol for Reconstituting Aspartocin D:

Determine the desired stock solution concentration (e.g., 1 mg/mL or 10 mg/mL).

Based on the weighed amount of Aspartocin D, calculate the required volume of solvent.
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Using a sterile syringe or pipette, add the appropriate volume of the chosen solvent to the

vial.

Gently swirl or vortex the vial until the powder is completely dissolved. Avoid vigorous

shaking, which can cause foaming and potential denaturation of the peptide.

If complete dissolution is not achieved, gentle warming (to no more than 40°C) or sonication

in a water bath for a short period may be helpful.

For aqueous solutions for biological assays: It is recommended to first dissolve Aspartocin D
in a minimal amount of a suitable organic solvent (e.g., DMSO) and then slowly add the

aqueous buffer to the desired final concentration. Ensure the final concentration of the organic

solvent is compatible with your experimental system and does not exceed a level that would

cause toxicity (typically <1% for DMSO in cell-based assays).[3]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism. The activity of Aspartocin D is calcium-dependent, so it is crucial to

supplement the growth medium with calcium.

Materials:

Aspartocin D stock solution

Bacterial strain of interest (e.g., Staphylococcus aureus, Bacillus subtilis)

Mueller-Hinton Broth (MHB) or other appropriate growth medium

Calcium Chloride (CaCl₂) solution (sterile)

96-well microtiter plates

Bacterial inoculum standardized to ~5 x 10⁵ CFU/mL
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Protocol:

Prepare a series of two-fold dilutions of the Aspartocin D stock solution in MHB

supplemented with a final concentration of 1.25 mM CaCl₂ in a 96-well plate.[2]

Add an equal volume of the standardized bacterial inoculum to each well.

Include a positive control (bacteria in medium with CaCl₂ but no antibiotic) and a negative

control (medium with CaCl₂ only).

Incubate the plate at the optimal growth temperature for the bacterial strain (e.g., 37°C) for

18-24 hours.

The MIC is determined as the lowest concentration of Aspartocin D at which no visible

bacterial growth is observed.

Table 3: Example MIC Values for Aspartocin D

Bacterial Strain
Calcium
Concentration
(mM)

MIC (µg/mL) Reference

Bacillus subtilis 0.125 - 2.5 0.06 - 4 [1]

Staphylococcus

aureus
0.125 - 2.5 0.25 - 8 [1]

Mechanism of Action and Signaling Pathways
Aspartocin D exerts its antibacterial effect through a dual mechanism of action primarily

targeting the bacterial cell wall synthesis and the integrity of the cell membrane.

Inhibition of Cell Wall Synthesis
Aspartocin D inhibits the enzyme MurA, which catalyzes an early and essential step in the

biosynthesis of peptidoglycan, the primary component of the bacterial cell wall.[4] By blocking

this pathway, Aspartocin D prevents the formation of a stable cell wall, leading to cell lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10823673?utm_src=pdf-body-img
https://www.benchchem.com/product/b10823673?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/23143/aspartocin-d
https://www.acgpubs.org/RNP/2010/Volume%204/Issue%201/16-RNP-1001-182.pdf
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.561060/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.561060/full
https://microbiology.mlsascp.com/mechanisms-of-action.html
https://www.benchchem.com/product/b10823673#proper-handling-and-storage-of-lyophilized-aspartocin-d
https://www.benchchem.com/product/b10823673#proper-handling-and-storage-of-lyophilized-aspartocin-d
https://www.benchchem.com/product/b10823673#proper-handling-and-storage-of-lyophilized-aspartocin-d
https://www.benchchem.com/product/b10823673#proper-handling-and-storage-of-lyophilized-aspartocin-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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